Cas no 1359730-93-0 ((E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate)

(E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate is a synthetic organic compound featuring a cyclopropane carboxylate core linked to a 3-nitrophenyl imine moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the nitro group enhances electrophilic properties, facilitating further functionalization, while the cyclopropane ring contributes to steric and electronic modulation. Its well-defined molecular architecture allows for precise control in cross-coupling and cycloaddition reactions. The compound is typically used in research settings for developing bioactive molecules, owing to its ability to introduce both aromatic and strained aliphatic components into target structures. Stability under standard laboratory conditions ensures consistent handling and storage.
(E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate structure
1359730-93-0 structure
Product Name:(E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate
CAS No:1359730-93-0
MF:C11H10N2O4
MW:234.208102703094
CID:4593089
Update Time:2025-06-07

(E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-(([(CYCLOPROPYLCARBONYL)OXY]IMINO)METHYL)-3-NITROBENZENE
    • N-[(CYCLOPROPYLCARBONYL)OXY]-N-[(E)-(3-NITROPHENYL)METHYLIDENE]AMINE
    • Benzaldehyde, 3-nitro-, O-(cyclopropylcarbonyl)oxime, [C(E)]-
    • (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate
    • Inchi: 1S/C11H10N2O4/c14-11(9-4-5-9)17-12-7-8-2-1-3-10(6-8)13(15)16/h1-3,6-7,9H,4-5H2/b12-7+
    • InChI Key: IPKWZAYYRGUZMQ-KPKJPENVSA-N
    • SMILES: C1(C(=O)O/N=C/C2C=CC=C([N+]([O-])=O)C=2)CC1

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Additional information on (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate

Comprehensive Overview of (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate (CAS No. 1359730-93-0)

(E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate (CAS No. 1359730-93-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, characterized by its cyclopropane core and nitrophenyl substituent, is often studied for its role in synthetic chemistry and material science. Researchers and industry professionals frequently search for terms like "synthesis of (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate" or "applications of CAS 1359730-93-0", highlighting the growing interest in this molecule.

The compound's E-configuration and nitro group make it a valuable intermediate in the development of advanced materials and pharmaceuticals. Its cyclopropanecarboxylate moiety is particularly noteworthy, as it contributes to the molecule's stability and reactivity. Recent trends in green chemistry have also sparked inquiries into "sustainable synthesis methods for (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate", reflecting the broader shift toward environmentally friendly practices in chemical research.

In the context of drug discovery, (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate has been explored for its potential as a building block in the design of novel therapeutic agents. Searches such as "pharmacological uses of CAS 1359730-93-0" or "biological activity of nitrophenyl derivatives" are common among researchers aiming to uncover new applications. The compound's ability to interact with biological targets, owing to its nitrophenyl and amino functional groups, makes it a promising candidate for further investigation.

From a material science perspective, this compound's conjugated system and electron-withdrawing nitro group offer intriguing possibilities for the development of optoelectronic materials. Queries like "(E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate in OLEDs" or "CAS 1359730-93-0 for organic semiconductors" demonstrate the intersection of chemistry and technology. The compound's potential to enhance the performance of organic light-emitting diodes (OLEDs) or photovoltaic devices is an area of active research.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are often employed to characterize (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate. Researchers frequently search for "spectral data of CAS 1359730-93-0" or "crystal structure of nitrophenyl derivatives" to aid in their studies. These methods provide critical insights into the compound's molecular geometry, purity, and reactivity, which are essential for its successful application in various domains.

The synthesis of (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate typically involves condensation reactions between 3-nitrobenzaldehyde and aminocyclopropanecarboxylate derivatives. Optimization of reaction conditions, such as solvent choice and catalyst use, is a recurring topic in literature searches, including terms like "efficient synthesis of CAS 1359730-93-0" or "catalytic methods for nitrophenyl compounds". These efforts aim to improve yield and reduce environmental impact, aligning with the principles of green chemistry.

In summary, (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate (CAS No. 1359730-93-0) is a versatile compound with broad applicability in pharmaceuticals, material science, and synthetic chemistry. Its unique structural features and functional groups make it a subject of ongoing research, as evidenced by the frequent searches for "properties of (E)-[(3-nitrophenyl)methylidene]amino cyclopropanecarboxylate" and related terms. As scientific advancements continue, this compound is likely to play an increasingly important role in innovative technologies and therapies.

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